Cas no 57115-24-9 (3-Oxo-2-(pyridin-2-yl)butanenitrile)
3-Oxo-2-(pyridin-2-yl)butanenitrile is a versatile organic compound featuring a pyridine moiety and a reactive β-ketonitrile functional group. Its structure makes it a valuable intermediate in synthetic chemistry, particularly for constructing heterocyclic frameworks and pharmaceutical precursors. The presence of both carbonyl and nitrile groups enables diverse reactivity, including nucleophilic additions and cyclization reactions. This compound is often utilized in the synthesis of bioactive molecules due to its ability to act as a bifunctional building block. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in research and industrial applications.
57115-24-9 structure
Product Name:3-Oxo-2-(pyridin-2-yl)butanenitrile
CAS No:57115-24-9
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD23713812
CID:946499
PubChem ID:331541
Update Time:2025-10-16
3-Oxo-2-(pyridin-2-yl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-2-(pyridin-2-yl)butanenitrile
- 3-oxo-2-pyridin-2-ylbutanenitrile
- NSC324619
- 2-cyanoacetonylpyridine
- AK601335
- DTXSID70318023
- NSC-324619
- DS-004937
- 3-Oxo-2-pyridin-2-yl-butanenitrile
- SCHEMBL19668743
- AKOS017267668
- 57115-24-9
- DS-19704
- MFCD23713812
- SB52367
- EN300-1241337
- C75676
-
- MDL： MFCD23713812
- Inchi： 1S/C9H8N2O/c1-7(12)8(6-10)9-4-2-3-5-11-9/h2-5,8H,1H3
- InChI Key： ZKSFBSZAPWNWFK-UHFFFAOYSA-N
- SMILES： O=C(C)C(C#N)C1C=CC=CN=1
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8
- XLogP3: 0.5
Experimental Properties
- Density: 1.146
- Boiling Point: 246.7°C at 760 mmHg
- Flash Point: 103°C
- Refractive Index: 1.529
- PSA: 53.75
- LogP: 1.27778
3-Oxo-2-(pyridin-2-yl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI347-100mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 100mg |
304CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI347-250mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 250mg |
674CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI347-200mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 200mg |
448.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI347-50mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 50mg |
179.0CNY | 2021-07-10 | |
| abcr | AB528752-250 mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile; . |
57115-24-9 | 250MG |
€157.80 | 2022-07-28 | ||
| Chemenu | CM253726-1g |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 1g |
$359 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O58720-250mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 250mg |
¥486.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O58720-100mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 100mg |
¥246.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O58720-1g |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 1g |
¥1206.0 | 2021-09-04 | ||
| Chemenu | CM253726-250mg |
3-Oxo-2-(pyridin-2-yl)butanenitrile |
57115-24-9 | 97% | 250mg |
$72 | 2022-06-11 |
3-Oxo-2-(pyridin-2-yl)butanenitrile Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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